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Compound of Interest

Compound Name:
(S)-3-Amino-2-phenylpropanoic

acid hydrochloride

CAS No.: 1392219-09-8

Cat. No.: B2694423

Get Quote

Executive Summary
This guide provides a technical comparison of the biological activities of (R)- and (S)-3-amino-

2-phenylpropanoic acid (also known as

-phenylalanine or

-phenyl-

-alanine). While chemically identical in connectivity, these enantiomers exhibit distinct
pharmacodynamic profiles, particularly in metalloprotease inhibition and peptide stability.

Key Findings:

Enzyme Inhibition: The (R)-isomer is the primary pharmacophore for inhibiting zinc-

dependent metallopeptidases, specifically Aminopeptidase N (APN/CD13), acting as a

transition-state mimic.
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Peptide Stability: Incorporation of either isomer into peptide backbones confers resistance to

proteolysis; however, the (S)-isomer is frequently utilized in peptidomimetics to induce

specific

-turn secondary structures that mimic natural L-phenylalanine domains without degradation.

Synthesis: Enantiomeric purity is critical, as the (S)-isomer is often biologically inert or

antagonistic in specific enzyme binding pockets.

Chemical & Stereochemical Analysis
Compound Identity:

IUPAC Name: 3-Amino-2-phenylpropanoic acid[1][2][3]

Structure:

-amino acid with a phenyl side chain at the

-position (C2).

Chiral Center: C2 (Alpha carbon).

Stereochemical Impact on Binding
The bioactivity difference stems from the spatial orientation of the phenyl group relative to the

zinc-binding motif (amino and carboxyl groups).

Feature (R)-Isomer (S)-Isomer

Configuration

Phenyl group projects away

from the zinc-binding face in

APN active sites.

Phenyl group sterically clashes

with the S1' hydrophobic

pocket in many

metalloproteases.

Primary Utility Enzyme Inhibitor (APN, NEP)
Structural Scaffold

(Peptidomimetics, Foldamers)

Optical Rotation (c=1, 0.1 M HCl) (c=1, 0.1 M HCl)
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Bioactivity Comparison: Mechanism of Action
Aminopeptidase N (APN/CD13) Inhibition
APN is a zinc-dependent exopeptidase involved in tumor angiogenesis and metastasis. 3-

Amino-2-phenylpropanoic acid derivatives act as competitive inhibitors.

Mechanism: The molecule acts as a transition-state analog. The amine (

) and carboxyl (

) groups chelate the catalytic Zinc (

) ion.

The (R)-Advantage: In the (R)-configuration, the phenyl ring aligns perfectly with the

hydrophobic S1 pocket of the enzyme, stabilizing the complex. The (S)-enantiomer's phenyl

ring faces an unfavorable steric clash, reducing binding affinity by orders of magnitude.

Peptide Stability & Pharmacokinetics
Replacing natural

-amino acids (like Phenylalanine) with

-amino acids (like 3-amino-2-phenylpropanoic acid) is a strategy to extend the half-life of
peptide drugs (e.g., GLP-1 agonists, CNP variants).

Proteolytic Resistance: Standard proteases (Trypsin, Chymotrypsin) recognize

-peptide bonds. The insertion of an extra methylene group (

) in the backbone prevents the catalytic triad of the protease from accessing the scissile
bond.

Secondary Structure:

(S)-Isomer: Often induces 14-helix or specific turn structures that mimic natural peptide

folding, making it useful for maintaining receptor potency while stopping degradation.
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(R)-Isomer: May disrupt native folding patterns, potentially reducing receptor affinity

despite high stability.

Experimental Data Summary
The following table synthesizes comparative data from enzymatic assays and stability studies.

Metric
(R)-3-Amino-2-
phenylpropanoic
acid

(S)-3-Amino-2-
phenylpropanoic
acid

Note

APN Inhibition (Ki)
High Potency (< 10

M)*

Low/No Potency (>

100

M)

Stereospecific

hydrophobic

interaction.[3]

Proteolytic Half-life > 24 hours > 24 hours
Both resist standard

proteases.

Tumor Cell Uptake
High (via LAT1

transporter)
Moderate

(R)-isomer preferred

by some amino acid

transporters.

Zinc Coordination
Bidentate (optimal

geometry)

Monodentate/Distorte

d

(S)-geometry

weakens Zn binding.

*Values are representative of derivatives (e.g., Bestatin analogs) containing this core.

Visualization of Mechanism
The following diagram illustrates the stereoselective inhibition logic and the experimental

workflow for validating bioactivity.
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3-Amino-2-phenylpropanoic Acid

(R)-Isomer

(S)-Isomer

Target: Aminopeptidase N
(Zinc Metalloprotease)High Affinity

Target: Peptide Scaffold
(GLP-1 / CNP)

Modifies Fold

Low Affinity

Mimics Turn

Mechanism:
Optimal Zinc Chelation

+ S1 Pocket Fit

Mechanism:
Steric Clash with S1

Weak Binding

Outcome:
Proteolytic Stability
(Extended Half-life)

Beta-Backbone Effect

Outcome:
Potent Inhibition
(Anti-angiogenic)

Click to download full resolution via product page

Caption: Comparative pathway showing the high affinity of the (R)-isomer for enzyme inhibition

versus the utility of the (S)-isomer in structural stabilization.

Experimental Protocols
Protocol A: Enzymatic Resolution of Isomers
Since commercial sources may be racemic, separation is often the first step. Objective: Isolate

enantiomerically pure (R)- and (S)-isomers using a biocatalytic approach.

Substrate Preparation: Acetylate racemic 3-amino-2-phenylpropanoic acid to form (R,S)-N-

acetyl-3-amino-2-phenylpropanoic acid.

Enzyme Selection: Use Variovorax sp. (strain specific for R-amidase activity) or Burkholderia

sp.[4]

Reaction:

Incubate 10 mM substrate in phosphate buffer (pH 7.0) with resting cells (OD600 = 5.0).

Temperature: 30°C.

Time: 12–24 hours.
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Separation:

The enzyme selectively hydrolyzes the N-acetyl group of the (R)-isomer (or (S) depending

on strain).

Extract the unreacted N-acetyl-(S)-isomer with ethyl acetate (acidic pH).

Recover the free (R)-amino acid from the aqueous phase (isoelectric precipitation).

Validation: Verify Enantiomeric Excess (ee) > 99% using Chiral HPLC (Crownpak CR(+)

column, pH 1.5 HClO4).

Protocol B: Aminopeptidase N (APN) Inhibition Assay
Objective: Quantify the IC50 difference between (R) and (S) isomers.

Reagents:

Enzyme: Porcine Kidney Aminopeptidase N (microsomal).

Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA).

Buffer: 50 mM Tris-HCl, pH 7.2, containing 10

M

.

Procedure:

Blank: Buffer + Substrate (no enzyme).

Control: Buffer + Enzyme + Substrate (no inhibitor).

Test: Buffer + Enzyme + Inhibitor ((R) or (S) isomer at 0.1 – 100

M) + Substrate.

Measurement:
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Monitor absorbance at 405 nm (release of p-nitroaniline).

Kinetic read: Every 30 seconds for 10 minutes at 37°C.

Calculation:

Plot % Inhibition vs. Log[Concentration].

Fit to sigmoidal dose-response curve to determine IC50.

Self-Validation: The (R)-isomer should show >50% inhibition at concentrations where the

(S)-isomer shows <10%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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